Cas no 1249455-91-1 (1-(2,4,6-Trimethylpyridin-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 1-(2,4,6-Trimethylpyridin-3-yl)ethane-1-sulfonyl chloride
• CAS No: 1249455-91-1
• MF: C₁₀H₁₄ClNO₂S
• MW: 247.74166059494
• CID: 5177651
• Update Time: 2023-08-26

1-(2,4,6-Trimethylpyridin-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-Trimethylpyridin-3-yl)ethane-1-sulfonyl chloride
• 3-Pyridinemethanesulfonyl chloride, α,2,4,6-tetramethyl-

• Inchi： 1S/C10H14ClNO2S/c1-6-5-7(2)12-8(3)10(6)9(4)15(11,13)14/h5,9H,1-4H3
• InChI Key： VXWWNZZUXMCZFR-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C(C)=NC(C)=CC=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4